4-(Bromomethyl)-4-methylcyclopentene

• IUPAC Name: 4-(bromomethyl)-4-methylcyclopentene
• InChI: InChI=1S/C7H11Br/c1-7(6-8)4-2-3-5-7/h2-3H,4-6H2,1H3
• InChI Key: UFRNDSJKAPYPFZ-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC=CC1)CBr
• Molecular Formula: C7H11Br
• Molecular Weight: 175.07 g/mol

Description

4-(Bromomethyl)-4-methylcyclopentene is a chemical compound that belongs to the family of cyclopentenes. It is widely used in scientific research for its unique properties and applications.

Scientific Research Applications

4-(Bromomethyl)-4-methylcyclopentene has a wide range of scientific research applications. It is used as a building block for the synthesis of various organic compounds, such as pharmaceuticals, agrochemicals, and materials. It is also used as a reagent for the preparation of cyclopentenylidene derivatives, which have potential applications in the fields of organic synthesis and materials science.

Mechanism of Action

The mechanism of action of 4-(Bromomethyl)-4-methylcyclopentene is not well understood. However, it is believed to act as an electrophile due to the presence of the bromine atom. It can react with nucleophiles, such as amines and alcohols, to form new compounds.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-(Bromomethyl)-4-methylcyclopentene are not well studied. However, it is known to be a reactive compound that can potentially interact with biological molecules, such as proteins and nucleic acids.

Advantages and Limitations for Lab Experiments

One advantage of using 4-(Bromomethyl)-4-methylcyclopentene in lab experiments is its high reactivity, which allows for the formation of new compounds. However, its reactivity can also be a limitation, as it can react with unwanted molecules and produce side products.

Future Directions

There are several future directions for the research on 4-(Bromomethyl)-4-methylcyclopentene. One direction is the development of new synthetic methods for its preparation. Another direction is the exploration of its potential applications in the fields of materials science and drug discovery. Additionally, the study of its mechanism of action and its effects on biological molecules could provide valuable insights into its potential as a therapeutic agent.
Conclusion:
In conclusion, 4-(Bromomethyl)-4-methylcyclopentene is a versatile compound that has many scientific research applications. Its high reactivity and unique properties make it a valuable building block for the synthesis of various organic compounds. While its biochemical and physiological effects are not well studied, its potential as a therapeutic agent and its applications in materials science provide exciting future directions for research.

Synthesis Methods

The synthesis of 4-(Bromomethyl)-4-methylcyclopentene involves the reaction of 4-methylcyclopentenone with N-bromosuccinimide (NBS) in the presence of a catalytic amount of benzoyl peroxide. The reaction proceeds through the formation of a bromonium ion intermediate, which is then attacked by the enol form of the ketone to yield the desired product.